Cas no 1368813-71-1 (1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol)

• Product Name: 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol
• CAS No: 1368813-71-1
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5806242
• PubChem ID: 82282943
• Update Time: 2025-08-05

1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol
• 1368813-71-1
• EN300-1855360

• Inchi： 1S/C9H10F3NO/c10-7-2-1-5(3-6(14)4-13)8(11)9(7)12/h1-2,6,14H,3-4,13H2
• InChI Key： ZBSHRHHJSWDDCD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CC(CN)O)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol

1-Amino-3-(2,3,4-Trifluorophenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-3-(2,3,4-trifluorophenyl)propan-2-ol, also known by its CAS number 1368813-71-1, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a trifluorophenyl group attached to a propanol backbone. The presence of both an amino and a hydroxyl group makes it a valuable intermediate in organic synthesis and drug discovery. Recent studies have highlighted its potential in the development of novel therapeutic agents and advanced materials.

The synthesis of 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol involves multi-step reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are highly desirable for pharmaceutical applications. The use of transition metal catalysts and chiral ligands has been particularly effective in achieving high enantioselectivity.

The trifluorophenyl group in 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol imparts unique electronic and steric properties to the molecule. These properties make it an ideal candidate for use in drug design, where modulating the interactions between a drug molecule and its target is critical. Recent studies have demonstrated that this compound can serve as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. Its ability to form hydrogen bonds with biological targets enhances its potential as a lead compound in medicinal chemistry.

In addition to its role in drug discovery, 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol has found applications in materials science. Its amino and hydroxyl groups can participate in various types of chemical bonding, making it suitable for the synthesis of polymers and hybrid materials. For example, researchers have investigated its use as a building block for constructing stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH.

The latest research on 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol has also focused on its environmental impact and biodegradability. As concerns about sustainability grow, understanding the fate of chemicals in the environment has become increasingly important. Studies have shown that this compound undergoes biodegradation under specific conditions, which is promising for its use in eco-friendly applications.

In conclusion, 1-amino-3-(2,3,4-trifluorophenyl)propan-2-ol, with its unique structure and functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a valuable compound for both academic and industrial settings. As research progresses, new insights into its properties and uses are expected to emerge.